Cas no 2228962-20-5 (2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol
• CAS No: 2228962-20-5
• MF: C₇H₉BrOS₂
• MW: 253.179758787155
• CID: 6406615
• PubChem ID: 165846711
• Update Time: 2025-10-28

2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol
• EN300-1917194
• 2228962-20-5

• Inchi： 1S/C7H9BrOS2/c1-9-7-6(8)4-5(11-7)2-3-10/h4,10H,2-3H2,1H3
• InChI Key： AOORKDJYBOCWJT-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CCS

Computed Properties

• Exact Mass: 251.92782g/mol
• Monoisotopic Mass: 251.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol

Introduction to 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol (CAS No. 2228962-20-5)

2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol, identified by its CAS number 2228962-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives family, which is well-known for its diverse biological activities and structural versatility. The presence of both bromine and methoxy substituents on the thiophene ring, along with the thiol functional group on the ethyl side chain, makes this molecule a promising candidate for further chemical modifications and applications.

The structural features of 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol contribute to its unique chemical properties. The bromine atom at the 4-position and the methoxy group at the 5-position introduce both electrophilic and nucleophilic centers, respectively, which can be exploited in various synthetic pathways. Additionally, the thiol (-SH) group is highly reactive and can participate in disulfide bond formation, metal coordination, or as a precursor for further functionalization. These characteristics make it an intriguing molecule for drug discovery and material science applications.

In recent years, there has been a growing interest in thiophene-based compounds due to their potential therapeutic effects. Thiophenes and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. For instance, studies have shown that certain thiophene derivatives can inhibit enzymes involved in cancer cell proliferation or modulate immune responses. The compound 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol is being explored as a lead structure in the development of novel therapeutic agents.

One of the most compelling aspects of 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol is its potential as a building block for more complex molecules. The reactive thiol group can be coupled with other pharmacophores through thiol-disulfide exchange reactions or used in palladium-catalyzed cross-coupling reactions to introduce additional functional groups. This flexibility allows chemists to design molecules with tailored properties for specific applications.

Recent advancements in computational chemistry have also facilitated the study of 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol. Molecular modeling techniques have been employed to predict its interactions with biological targets, such as proteins and enzymes. These studies have provided valuable insights into how this compound might behave within a biological system and have guided the design of more potent derivatives.

The synthesis of 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol involves several key steps that highlight its synthetic utility. The bromination of 5-methoxythiophene at the 4-position followed by ethylation of the resulting intermediate yields the desired product. This synthetic route demonstrates how functional group transformations can be used to construct complex molecules from simpler precursors.

In conclusion, 2-(4-bromo-5-methoxythiophen-2-yl)ethane-1-thiol (CAS No. 2228962-20-5) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features, reactivity, and synthetic accessibility make it an attractive candidate for further exploration. As research in thiophene derivatives continues to advance, compounds like this are likely to play a crucial role in the development of new drugs and materials.